Cas no 389072-49-5 (ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 389072-49-5
• MF: C₂₁H₁₉ClN₄O₅S₂
• MW: 506.982361078262
• CID: 6338596
• PubChem ID: 4161044
• Update Time: 2025-07-15

ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• ethyl 4-[[2-[[5-[[2-(4-chlorophenoxy)acetyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• SR-01000565920-1
• F0509-0937
• Oprea1_516913
• SR-01000565920
• ChemDiv1_014304
• ethyl 4-(2-((5-(2-(4-chlorophenoxy)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• HMS627K04
• ethyl 4-({[(5-{[(4-chlorophenoxy)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}amino)benzoate
• AKOS016359079
• ethyl 4-[2-({5-[2-(4-chlorophenoxy)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate
• 389072-49-5

• Inchi： 1S/C21H19ClN4O5S2/c1-2-30-19(29)13-3-7-15(8-4-13)23-18(28)12-32-21-26-25-20(33-21)24-17(27)11-31-16-9-5-14(22)6-10-16/h3-10H,2,11-12H2,1H3,(H,23,28)(H,24,25,27)
• InChI Key： LPJAHGDBLPYRKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NN=C(S1)SCC(NC1C=CC(C(=O)OCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 506.0485398g/mol
• Monoisotopic Mass: 506.0485398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 173Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Research Brief on Ethyl 4-2-({5-2-(4-Chlorophenoxy)acetamido-1,3,4-Thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS: 389072-49-5)

Recent studies have highlighted the significance of ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS: 389072-49-5) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiadiazole and benzoate moieties, has garnered attention due to its potential therapeutic applications, particularly in antimicrobial and anticancer research. The following brief synthesizes the latest findings and developments related to this compound.

The structural complexity of ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate suggests its role as a versatile scaffold for drug design. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with MIC values comparable to established antibiotics. Additionally, its mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by molecular docking simulations targeting penicillin-binding proteins (PBPs).

In the context of anticancer research, preliminary investigations have revealed promising cytotoxic activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's ability to induce apoptosis via mitochondrial pathways has been corroborated by flow cytometry and Western blot analyses. These findings position it as a candidate for further structure-activity relationship (SAR) studies to optimize its pharmacological profile.

Synthetic pathways for ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate have also been refined in recent publications. A novel one-pot synthesis approach, leveraging microwave-assisted reactions, has improved yield and purity while reducing reaction times. This methodological advancement is expected to facilitate large-scale production for preclinical evaluations.

Despite these advancements, challenges remain in addressing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent pharmacokinetic studies in rodent models have identified rapid clearance rates, prompting the exploration of prodrug strategies and formulation enhancements to improve bioavailability.

In conclusion, ethyl 4-2-({5-2-(4-chlorophenoxy)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate represents a compelling area of research with dual antimicrobial and anticancer potential. Ongoing studies are focused on elucidating its molecular targets and optimizing its therapeutic index. Collaborative efforts between chemists and biologists will be pivotal in translating these findings into clinical applications.